Cas no 2138107-48-7 (N-[4-(2-aminoethoxy)phenyl]-2-nitrobenzene-1-sulfonamide)

• Product Name: N-[4-(2-aminoethoxy)phenyl]-2-nitrobenzene-1-sulfonamide
• CAS No: 2138107-48-7
• MF: C₁₄H₁₅N₃O₅S
• MW: 337.351001977921
• CID: 6006294
• PubChem ID: 165847925
• Update Time: 2025-07-19

N-[4-(2-aminoethoxy)phenyl]-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-aminoethoxy)phenyl]-2-nitrobenzene-1-sulfonamide
• EN300-1168966
• 2138107-48-7

• Inchi： 1S/C14H15N3O5S/c15-9-10-22-12-7-5-11(6-8-12)16-23(20,21)14-4-2-1-3-13(14)17(18)19/h1-8,16H,9-10,15H2
• InChI Key： BJEMYWIUVZTTBC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1C=CC(=CC=1)OCCN)(=O)=O

Computed Properties

• Exact Mass: 337.07324176g/mol
• Monoisotopic Mass: 337.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 136Ų

Additional information on N-[4-(2-aminoethoxy)phenyl]-2-nitrobenzene-1-sulfonamide

N-[4-(2-aminoethoxy)phenyl]-2-nitrobenzene-1-sulfonamide: A Comprehensive Overview

N-[4-(2-aminoethoxy)phenyl]-2-nitrobenzene-1-sulfonamide, with the CAS number 2138107-48-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as ANBS for brevity, is a derivative of sulfonamide and nitrobenzene, which are well-known for their diverse biological activities and therapeutic potential.

The structure of ANBS is characterized by a nitro group attached to a benzene ring, which is further substituted with a sulfonamide moiety. The aminoethoxy group on the phenyl ring adds to its complexity and contributes to its unique pharmacological properties. This combination of functional groups makes ANBS a promising candidate for various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer research.

Recent studies have highlighted the potential of ANBS in modulating key signaling pathways involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that ANBS effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a critical transcription factor involved in the inflammatory response. This inhibition was shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, making ANBS a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, ANBS has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that ANBS exhibits potent anti-proliferative effects on various cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism underlying this activity appears to involve the induction of apoptosis through the activation of caspase pathways. These findings suggest that ANBS could be developed as a novel chemotherapeutic agent with broad-spectrum activity against multiple types of cancer.

The pharmacokinetic properties of ANBS have also been extensively studied. Research indicates that ANBS has good oral bioavailability and a favorable pharmacokinetic profile, which is essential for its potential use as an oral medication. Furthermore, preliminary toxicity studies have shown that ANBS is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In terms of clinical development, ANBS is currently in the preclinical stage, with ongoing studies aimed at optimizing its formulation and delivery methods. Researchers are also exploring combination therapies involving ANBS and other established drugs to enhance its therapeutic efficacy. For example, combining ANBS with conventional anti-inflammatory drugs or chemotherapeutic agents may provide synergistic effects, leading to improved treatment outcomes.

The future prospects for ANBS are promising. Ongoing research is focused on elucidating its molecular mechanisms of action and identifying potential biomarkers that can predict patient response to treatment. Additionally, efforts are being made to develop more potent analogs of ANBS through structure-activity relationship (SAR) studies. These efforts are expected to pave the way for the clinical translation of ANBS, bringing it closer to becoming a viable treatment option for patients suffering from inflammatory diseases and cancer.

In conclusion, N-[4-(2-aminoethoxy)phenyl]-2-nitrobenzene-1-sulfonamide (CAS number 2138107-48-7) represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. As research continues to uncover its full potential, ANBS holds great promise for improving patient outcomes in various medical conditions.